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  4. Ethyl 2-[[2-[5-(furan-2-yl)-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl]sulfanylacetyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
Ethyl 2-[[2-[5-(furan-2-yl)-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl]sulfanylacetyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate Ethyl 2-[[2-[5-(furan-2-yl)-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl]sulfanylacetyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
Brand Name: Vulcanchem
CAS No.: 496024-17-0
VCID: VC0383160
InChI: InChI=1S/C27H27N3O5S3/c1-3-12-30-25(32)21-17(18-10-8-13-35-18)14-36-23(21)29-27(30)37-15-20(31)28-24-22(26(33)34-4-2)16-9-6-5-7-11-19(16)38-24/h3,8,10,13-14H,1,4-7,9,11-12,15H2,2H3,(H,28,31)
SMILES: CCOC(=O)C1=C(SC2=C1CCCCC2)NC(=O)CSC3=NC4=C(C(=CS4)C5=CC=CO5)C(=O)N3CC=C
Molecular Formula: C27H27N3O5S3
Molecular Weight: 569.7g/mol

Ethyl 2-[[2-[5-(furan-2-yl)-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl]sulfanylacetyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate

CAS No.: 496024-17-0

Main Products

VCID: VC0383160

Molecular Formula: C27H27N3O5S3

Molecular Weight: 569.7g/mol

Ethyl 2-[[2-[5-(furan-2-yl)-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl]sulfanylacetyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate - 496024-17-0

CAS No. 496024-17-0
Product Name Ethyl 2-[[2-[5-(furan-2-yl)-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl]sulfanylacetyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
Molecular Formula C27H27N3O5S3
Molecular Weight 569.7g/mol
IUPAC Name ethyl 2-[[2-[5-(furan-2-yl)-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl]sulfanylacetyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
Standard InChI InChI=1S/C27H27N3O5S3/c1-3-12-30-25(32)21-17(18-10-8-13-35-18)14-36-23(21)29-27(30)37-15-20(31)28-24-22(26(33)34-4-2)16-9-6-5-7-11-19(16)38-24/h3,8,10,13-14H,1,4-7,9,11-12,15H2,2H3,(H,28,31)
Standard InChIKey LYTMJADSTVXXND-UHFFFAOYSA-N
SMILES CCOC(=O)C1=C(SC2=C1CCCCC2)NC(=O)CSC3=NC4=C(C(=CS4)C5=CC=CO5)C(=O)N3CC=C
Canonical SMILES CCOC(=O)C1=C(SC2=C1CCCCC2)NC(=O)CSC3=NC4=C(C(=CS4)C5=CC=CO5)C(=O)N3CC=C
PubChem Compound 1761478
Last Modified Nov 11 2021
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